Cas no 1021039-47-3 (4-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine)

• Product Name: 4-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine
• CAS No: 1021039-47-3
• MF: C₁₈H₂₄N₄O₆S
• MW: 424.471363067627
• CID: 5878550
• PubChem ID: 42154829
• Update Time: 2024-01-16

4-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(2,5-dimethoxyphenyl)sulfonylpiperazin-1-yl]-2,6-dimethoxypyrimidine
• 4-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine
• VU0638527-1
• 4-(4-((2,5-dimethoxyphenyl)sulfonyl)piperazin-1-yl)-2,6-dimethoxypyrimidine
• 1021039-47-3
• AKOS024502313
• F5241-0106

• Inchi： 1S/C18H24N4O6S/c1-25-13-5-6-14(26-2)15(11-13)29(23,24)22-9-7-21(8-10-22)16-12-17(27-3)20-18(19-16)28-4/h5-6,11-12H,7-10H2,1-4H3
• InChI Key： NOXLOEPQLLCSSC-UHFFFAOYSA-N
• SMILES： C1(OC)=NC(OC)=CC(N2CCN(S(C3=CC(OC)=CC=C3OC)(=O)=O)CC2)=N1

Computed Properties

• Exact Mass: 424.14165567g/mol
• Monoisotopic Mass: 424.14165567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 112Ų